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Compound of Interest

Compound Name: (2-Propylphenyl)methanamine

Cat. No.: B15072927 Get Quote

(2-Propylphenyl)methanamine: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of (2-Propylphenyl)methanamine, a

chemical compound of interest in various research and development sectors. This document

summarizes its fundamental properties, lists known suppliers, and outlines a general synthetic

approach.

Chemical Identification and Properties
(2-Propylphenyl)methanamine, also known as 2-propylbenzylamine, is an organic compound

with the chemical formula C10H15N. Its structure consists of a methanamine group attached to

a phenyl ring, which is substituted with a propyl group at the ortho position.

Table 1: Chemical and Physical Data for (2-Propylphenyl)methanamine

Identifier Value

CAS Number 104293-83-6

Molecular Formula C10H15N

Molecular Weight 149.23 g/mol
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Commercial Availability
(2-Propylphenyl)methanamine is available from a number of specialized chemical suppliers.

Researchers can procure this compound from the following vendors:

Table 2: Suppliers of (2-Propylphenyl)methanamine (CAS: 104293-83-6)

Supplier Location Purity

AK Scientific Union City, CA, USA 95%

Smolecule City, Country Not Specified

Shanghai Amole

Biotechnology Co., Ltd.
Shanghai, China Not Specified

Note: Availability and purity may vary. Please consult the suppliers directly for the most current

information.

Synthesis Methodology
A general method for the synthesis of (2-Propylphenyl)methanamine involves the reduction of

a suitable precursor. While a detailed, step-by-step experimental protocol is not readily

available in public literature, a common synthetic route is outlined below.

General Synthesis Workflow
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Synthesis of (2-Propylphenyl)methanamine

2-Propylbenzonitrile
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Reducing Agent (e.g., LiAlH4)
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Caption: General synthesis workflow for (2-Propylphenyl)methanamine.

Note on Experimental Protocol: A detailed, peer-reviewed experimental protocol for the

synthesis of (2-Propylphenyl)methanamine (CAS 104293-83-6) is not available in the public

domain at the time of this report. The above workflow represents a general chemical

transformation and would require significant optimization and characterization by trained

chemists.

Biological Activity and Signaling Pathways
As of the date of this guide, there is no publicly available research detailing the specific

biological activity or the signaling pathways associated with (2-Propylphenyl)methanamine.

Further investigation is required to elucidate its pharmacological and toxicological profiles.

Logical Relationship Diagram: Information Unavailability
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Status of Biological Data
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Caption: Current lack of public data on biological activity.

Conclusion
(2-Propylphenyl)methanamine is a commercially available chemical compound with a defined

chemical structure and CAS number. While a general synthetic approach can be proposed,

detailed experimental protocols and information regarding its biological effects are currently

absent from the scientific literature. This presents an opportunity for novel research to explore

the synthesis, characterization, and potential applications of this molecule in drug discovery

and other scientific fields. Researchers interested in this compound should consider these

knowledge gaps in their experimental design.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15072927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15072927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

